Cas no 400877-58-9 (Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate)
Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate is a brominated pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive bromine substituent at the 4-position and an ethyl group at the 1-position, enhancing its versatility as a building block for further functionalization. The ester moiety at the 3-position facilitates derivatization into carboxylic acids or amides, broadening its applicability in medicinal chemistry. Its well-defined structure and stability under standard conditions make it a reliable intermediate for constructing heterocyclic frameworks. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its modifiable reactivity profile.
400877-58-9 structure
Product Name:Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
CAS No:400877-58-9
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD04969842
CID:2857528
PubChem ID:7017643
Update Time:2025-10-11
Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- methyl 4-bromo-1-ethylpyrazole-3-carboxylate
- 4-Bromo-1-ethyl-1H-pyrazole-3-carboxylic acid methyl ester
- BBL039433
- SBB022084
- STK315911
- ST45161811
- 4-bromo-1-ethyl-1 h-pyrazole-3-carboxylic acid methyl ester
- EN300-229568
- 400877-58-9
- methyl4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
- DTXSID601239939
- CS-0215243
- SCHEMBL858867
- CTILOLAZJZKWKA-UHFFFAOYSA-N
- F30591
- Z1269162539
- AKOS000310324
- DB-138336
- ARA87758
- Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
-
- MDL： MFCD04969842
- Inchi： 1S/C7H9BrN2O2/c1-3-10-4-5(8)6(9-10)7(11)12-2/h4H,3H2,1-2H3
- InChI Key： CTILOLAZJZKWKA-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OC)=NN(C=1)CC
Computed Properties
- Exact Mass: 231.98474 g/mol
- Monoisotopic Mass: 231.98474 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 44.1
- Molecular Weight: 233.06
Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027053-250mg |
4-Bromo-1-ethyl-1 H -pyrazole-3-carboxylic acid methyl ester |
400877-58-9 | 95% | 250mg |
￡160.00 | 2022-03-01 | |
| Fluorochem | 027053-1g |
4-Bromo-1-ethyl-1 H -pyrazole-3-carboxylic acid methyl ester |
400877-58-9 | 95% | 1g |
￡363.00 | 2022-03-01 | |
| Fluorochem | 027053-2g |
4-Bromo-1-ethyl-1 H -pyrazole-3-carboxylic acid methyl ester |
400877-58-9 | 95% | 2g |
￡638.00 | 2022-03-01 | |
| Fluorochem | 027053-5g |
4-Bromo-1-ethyl-1 H -pyrazole-3-carboxylic acid methyl ester |
400877-58-9 | 95% | 5g |
￡963.00 | 2022-03-01 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11790-5g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95% | 5g |
$1400 | 2023-09-07 | |
| Chemenu | CM424790-1g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95%+ | 1g |
$710 | 2023-01-03 | |
| Enamine | EN300-229568-0.05g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95.0% | 0.05g |
$84.0 | 2025-03-21 | |
| Enamine | EN300-229568-0.1g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95.0% | 0.1g |
$124.0 | 2025-03-21 | |
| Enamine | EN300-229568-0.25g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95.0% | 0.25g |
$178.0 | 2025-03-21 | |
| Enamine | EN300-229568-0.5g |
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate |
400877-58-9 | 95.0% | 0.5g |
$331.0 | 2025-03-21 |
Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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